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Compound of Interest

Compound Name: Methyl acrylate

Cat. No.: B128795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl acrylate, a volatile and reactive chemical, is a valuable building block in polymer

synthesis and various industrial processes. However, its utility is matched by a significant

health and safety risk profile that necessitates stringent handling protocols, particularly within

research and development settings where exposure scenarios can be unpredictable. This

technical guide provides an in-depth overview of the health and safety considerations for

handling methyl acrylate, offering detailed experimental protocols, quantitative data for risk

assessment, and visual workflows to ensure a safe laboratory environment.

Physicochemical and Toxicological Properties
A thorough understanding of methyl acrylate's properties is fundamental to a comprehensive

risk assessment. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Methyl Acrylate
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Property Value Reference

CAS Number 96-33-3 [1][2]

Molecular Formula C₄H₆O₂ [3][4]

Molecular Weight 86.09 g/mol [3][4]

Appearance Colorless, volatile liquid [1][2][5]

Odor Acrid, fruity [1][5]

Odor Threshold 0.0048 - 0.263 ppm [6]

Boiling Point 80 °C (176 °F) [4]

Melting Point -74 °C (-101 °F) [4]

Flash Point -3 °C (27 °F) [4]

Vapor Pressure 65 mmHg at 20 °C [4]

Vapor Density 2.97 (Air = 1) [1]

Solubility in Water 5 g/100 mL [4]

log Kow 0.74 [7]

Table 2: Occupational Exposure Limits

Agency Limit Reference

OSHA (PEL) 10 ppm (35 mg/m³) TWA [6][8][9]

NIOSH (REL) 10 ppm (35 mg/m³) TWA [6][10]

ACGIH (TLV) 2 ppm TWA [6][8]

CAL/OSHA (PEL) 10 ppm (35 mg/m³) TWA [8]

TWA: Time-Weighted Average

Table 3: Acute Toxicity Data
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Route Species Value Reference

Oral (LD50) Rat 277 mg/kg [3]

Dermal (LD50) Rabbit 1243 mg/kg [3]

Inhalation (LC50) Rat 3.58 mg/L (4 h) [3]

Inhalation (LC50) Mouse 3575 ppm [4]

Health Hazards and Toxicological Mechanisms
Methyl acrylate poses several health hazards, primarily affecting the skin, eyes, and

respiratory system. It is classified as a skin and eye irritant, a skin sensitizer, and is harmful if

swallowed, inhaled, or in contact with skin.[11][12]

Mechanism of Toxicity: Oxidative Stress and
Inflammation
The toxicity of methyl acrylate is linked to its chemical reactivity as an α,β-unsaturated

carbonyl compound. This structure makes it susceptible to Michael addition reactions with

biological nucleophiles, most notably glutathione (GSH), a critical intracellular antioxidant.

Depletion of cellular glutathione disrupts the redox balance, leading to oxidative stress. This, in

turn, can trigger a cascade of cellular events, including the activation of transcription factors like

Nuclear Factor-kappa B (NF-κB), which plays a key role in the inflammatory response.
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Figure 1: Postulated signaling pathway for methyl acrylate-induced inflammation.
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Experimental Protocols for Safety Assessment
Standardized testing protocols are essential for evaluating the toxicological profile of methyl
acrylate. The following are summaries of key OECD guidelines relevant to its known hazards.

Acute Dermal Toxicity (OECD 402)
Objective: To determine the acute toxic effects of a substance applied to the skin.

Methodology:

Animal Model: Typically, young adult rats or rabbits are used.[13]

Dose Administration: A single dose of methyl acrylate is applied to a shaved area of the

back (at least 10% of the body surface area). The application site is covered with a porous

gauze dressing for 24 hours.[14][15]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.[13]

Endpoint: The LD50 (the dose causing mortality in 50% of the animals) is determined. A

gross necropsy is performed on all animals.[16]

Acute Dermal Irritation/Corrosion (OECD 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species.[17][18]

Dose Administration: A 0.5 mL (liquid) or 0.5 g (solid, moistened) dose of methyl acrylate is

applied to a small patch of shaved skin (approx. 6 cm²) and covered with a gauze patch for 4

hours.[17][19]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal, and observations may continue for up to 14 days to

assess reversibility.[19]
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Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the persistence and severity of the lesions.[19]

Acute Eye Irritation/Corrosion (OECD 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Albino rabbits are typically used.[20]

Dose Administration: A single dose (0.1 mL for liquids) of methyl acrylate is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.[21]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation for effects on

the cornea, iris, and conjunctiva. The observation period can be extended to 21 days to

assess reversibility.[20]

Scoring: Ocular lesions are scored to classify the irritant properties of the substance.[20]

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)
Objective: To determine the potential of a substance to induce skin sensitization.

Methodology:

Animal Model: Mice are used for the LLNA.[22]

Dose Administration: The test substance is applied to the dorsal surface of the ears daily for

three consecutive days.[23]

Procedure: On day 6, a radiolabeled thymidine is injected intravenously. A few hours later,

the animals are euthanized, and the draining auricular lymph nodes are excised and

weighed.[22]

Endpoint: The proliferation of lymphocytes in the lymph nodes is measured by the

incorporation of the radiolabel. A stimulation index (SI) is calculated by comparing the
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proliferation in treated animals to that in control animals. An SI of 3 or greater is considered a

positive result for sensitization.[22]

Safe Handling and Emergency Procedures
A systematic approach to handling methyl acrylate is crucial to minimize exposure and

mitigate risks.
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Figure 2: Workflow for the safe handling of methyl acrylate.

Engineering Controls
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Ventilation: Always handle methyl acrylate in a certified chemical fume hood to minimize

inhalation exposure.

Grounding: Due to its flammability, all containers and equipment used for transferring methyl
acrylate should be properly grounded to prevent static discharge.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use appropriate chemical-resistant gloves (e.g., butyl rubber, laminate

film). Nitrile gloves provide only splash protection and should be changed immediately upon

contamination.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or tasks with a high risk of splashing, a chemical-resistant apron or suit

should be worn.

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

the occupational exposure limits, a NIOSH-approved respirator with an organic vapor

cartridge is necessary.

Storage and Disposal
Storage: Store methyl acrylate in a cool, dry, well-ventilated area away from heat, sparks,

and open flames. It should be stored in tightly sealed containers, away from incompatible

materials such as oxidizing agents, acids, and bases.[12] The storage area should be

designated for flammable liquids.

Disposal: Dispose of methyl acrylate waste in accordance with all local, state, and federal

regulations. Waste should be collected in properly labeled, sealed containers.

First Aid Measures
Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion
Methyl acrylate is a versatile chemical with significant inherent hazards. A comprehensive

understanding of its toxicological properties, coupled with the strict implementation of

engineering controls, appropriate personal protective equipment, and standardized handling

procedures, is paramount for the safety of researchers and scientists. This guide provides the

foundational knowledge and procedural framework to mitigate the risks associated with the

laboratory use of methyl acrylate, fostering a culture of safety in the pursuit of scientific

advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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